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Compound of Interest

Compound Name:
Octahydro-4,7-methano-1H-

indenol

Cat. No.: B1618718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the olfactory properties of octahydro-4,7-

methano-indene aldehydes and their corresponding ketones. The information presented is

collated from publicly available patent literature and scientific resources, offering a valuable

reference for researchers in the fields of fragrance chemistry, sensory science, and

pharmacology.

Summary of Olfactory Properties
The olfactory characteristics of octahydro-4,7-methano-indene derivatives are significantly

influenced by the nature of the carbonyl functional group. The aldehydes in this family are

characterized by potent and desirable fragrance profiles, while the corresponding ketones

exhibit weaker and less refined scent characteristics.
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Compound Class Specific Compounds
Reported Olfactory
Description

Aldehydes
octahydro-4,7-methano-1H-

indene-5-acetaldehyde
Floral and muguet notes.[1][2]

6-methyl-octahydro-4,7-

methano-indene-5-

carbaldehyde

Aldehydic note.[1][2][3]

Mixture of the above

aldehydes

Floral, muguet, aldehydic,

green, freesia, sweet, and

slightly woody notes.[1][3]

Ketones

Mixture of 1-(octahydro-4,7-

methano-inden-5-yl)-propan-2-

one and 1-(6-methyl-

octahydro-4,7-methano-inden-

5-yl)-ethanone

Floral, fruity, woody, but weak

notes with additional metallic

character.[1][2][4]

Note: Quantitative odor threshold data for these specific compounds are not readily available in

the public domain.

Experimental Protocols
Synthesis of Octahydro-4,7-methano-indene Aldehydes
A detailed hydroformylation process for the synthesis of a mixture of octahydro-4,7-methano-

1H-indene-5-acetaldehyde and 6-methyl-octahydro-4,7-methano-indene-5-carbaldehyde is

described in US Patent 8,633,144 B2.[3]

Materials:

Hexahydro-4,7-methano-indene isomers

Carbonyl hydrido tris(triphenylphosphine)rhodium(I) (Rh-42 catalyst)

Syngas (50:50 mixture of carbon monoxide and hydrogen)
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Nitrogen gas

Procedure:

A 4 L Zipper Clave reactor is charged with hexahydro-4,7-methano-indene isomers (3.6 mol)

and the rhodium catalyst.[3]

The reactor is flushed and vented three times with nitrogen gas, followed by three flushes

with the syngas mixture.[3]

The reactor is pressurized to 300 psig with the syngas mixture and heated to 120°C.[3]

The reaction progress is monitored by gas-liquid chromatography (GLC). The reaction is

considered complete after approximately 2.5 hours.[3]

After completion, the reactor is vented and purged three times with nitrogen.[3]

The crude product is then distilled to yield a 9:1 mixture of octahydro-4,7-methano-1H-

indene-5-acetaldehyde and 6-methyl-octahydro-4,7-methano-indene-5-carbaldehyde.[3]

Sensory Evaluation of Fragrance Materials
While the specific parameters for the olfactory evaluation of the target compounds are not

detailed in the source documents, a general protocol for sensory analysis in the fragrance

industry involves the following steps:

1. Panelist Selection and Training:

Recruit panelists based on their ability to smell and articulate their perceptions.

Screen panelists for any allergies or sensitivities.

Train panelists to identify and rate the intensity of various odor descriptors.

2. Sample Preparation and Presentation:

Prepare samples in a consistent and controlled manner, often diluted in an appropriate

solvent.
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Present samples in a well-ventilated, odor-free environment to prevent cross-contamination.

Utilize techniques like smelling strips or olfactometers for standardized sample delivery.

3. Evaluation Procedure:

Instruct panelists to evaluate the fragrance at different time points (top, middle, and base

notes).

Use a standardized questionnaire or rating scale for panelists to record their impressions of

odor characteristics such as pleasantness, strength, and longevity.

Incorporate sensory breaks to prevent olfactory fatigue.

4. Data Analysis:

Analyze the collected data to determine the overall sensory profile of the fragrance.

Use statistical methods to assess the significance of any observed differences between

samples.

Signaling Pathway and Experimental Workflow
The perception of odorants like aldehydes and ketones is initiated by their interaction with

olfactory receptors in the nasal cavity, triggering a downstream signaling cascade. The general

workflow for synthesizing and evaluating these compounds is also outlined below.
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Canonical Olfactory Signaling Pathway
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Caption: Canonical olfactory signaling pathway initiated by an odorant.
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Experimental Workflow for Synthesis and Olfactory Evaluation

Starting Material:
Hexahydro-4,7-methano-indene

Hydroformylation

Synthesis of Aldehydes
and Ketones

Purification and
Characterization (GC, NMR)

Sensory Panel Evaluation

Data Analysis and
Olfactory Profile Determination

Click to download full resolution via product page

Caption: Workflow from synthesis to sensory analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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